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Compound Name: Phenyiltrimethylgermane
CAS No.: 1626-00-2
Cat. No.: B167719
Get Quote
. J

This guide provides an in-depth exploration of phenyltrimethylgermane, a significant
organogermanium compound. Tailored for researchers, scientists, and professionals in drug
development, this document delves into its core properties, synthesis, reactivity, and analytical
characterization, offering field-proven insights into its application in advanced chemical
synthesis.

Core Identification and Physicochemical Properties

Phenyltrimethylgermane, with the chemical formula CoH14Ge, is an organometallic compound
where a phenyl group and three methyl groups are covalently bonded to a central germanium
atom. While a specific CAS (Chemical Abstracts Service) registry number for this compound is
not readily found in public databases, its identity is unequivocally established through its
molecular structure and spectral data. The InChlKey for this compound is
NSXUUYLQZUABBS-UHFFFAOYSA-N.

The compound typically presents as a straw-colored liquid.[1] A summary of its key
physicochemical properties is presented in Table 1. It is important to note that while some
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physical properties like boiling point and density are not widely published, they can be
estimated based on related structures or would require experimental determination.

Table 1: Physicochemical Properties of Phenyltrimethylgermane

Property Value Source
Molecular Formula CoH14Ge [1]
Molecular Weight 194.8 g/mol [1]
Appearance Straw-colored liquid [1]
Purity Typically 297% [1]
Boiling Point Data not readily available

Density Data not readily available

Refractive Index Data not readily available

Synthesis of Phenyltrimethylgermane: A Step-by-
Step Protocol

The synthesis of phenyltrimethylgermane is typically achieved through the reaction of a
phenyl organometallic reagent with a trimethylgermanium halide. A common and effective
method involves the use of a Grignard reagent.

Experimental Protocol: Synthesis via Grignard Reaction

This protocol outlines the synthesis of phenyltrimethylgermane from bromobenzene and
chlorotrimethylgermane.

Materials:
e Magnesium turnings
e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Bromobenzene
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Chlorotrimethylgermane

lodine crystal (as initiator)

Anhydrous workup solutions (e.g., saturated aqueous ammonium chloride)

Anhydrous sodium sulfate or magnesium sulfate
Procedure:

o Grignard Reagent Formation: a. In a flame-dried, three-necked round-bottom flask equipped
with a reflux condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings. b.
Add a small crystal of iodine to the flask. c. Add a solution of bromobenzene in anhydrous
diethyl ether or THF dropwise from the dropping funnel to the magnesium turnings. The
initiation of the reaction is indicated by the disappearance of the iodine color and gentle
refluxing. d. Once the reaction has started, add the remaining bromobenzene solution at a
rate that maintains a steady reflux. e. After the addition is complete, reflux the mixture for an
additional 30-60 minutes to ensure complete formation of phenylmagnesium bromide.

o Reaction with Chlorotrimethylgermane: a. Cool the freshly prepared Grignard reagent in an
ice bath. b. Add a solution of chlorotrimethylgermane in anhydrous diethyl ether or THF
dropwise from the dropping funnel. c. After the addition is complete, allow the reaction
mixture to warm to room temperature and stir for several hours or overnight.

o Workup and Purification: a. Cool the reaction mixture in an ice bath and quench by the slow,
dropwise addition of a saturated aqueous solution of ammonium chloride. b. Separate the
organic layer, and extract the aqueous layer with diethyl ether. c. Combine the organic layers
and dry over anhydrous sodium sulfate or magnesium sulfate. d. Filter the drying agent and
remove the solvent by rotary evaporation. e. Purify the crude product by fractional distillation
under reduced pressure to obtain pure phenyltrimethylgermane.

Causality Behind Experimental Choices:

e Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like
water. The use of flame-dried glassware and anhydrous solvents is crucial to prevent the
quenching of the Grignard reagent.
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« lodine as Initiator: The iodine crystal helps to activate the surface of the magnesium,
facilitating the initiation of the Grignard reaction.

o Controlled Addition: The dropwise addition of reagents helps to control the exothermic nature
of the reactions.

e Aqueous Ammonium Chloride Quench: This provides a mildly acidic workup to hydrolyze the
magnesium salts and facilitate their removal from the organic product.

Chemical Reactivity and Applications in Organic
Synthesis

Phenyltrimethylgermane serves as a valuable reagent in organic synthesis, primarily as a
source of a phenyl group in cross-coupling reactions. While historically less utilized than their
organotin (Stille reaction) or organoboron (Suzuki-Miyaura reaction) counterparts,
organogermanes are gaining attention due to their lower toxicity compared to organostannanes
and their unique reactivity profile.

Recent studies have highlighted the potential of organogermanes as chemoselective and
orthogonal coupling partners in palladium-catalyzed cross-coupling reactions. This allows for
sequential couplings where the germane moiety can be selectively activated over other
functional groups like boronic esters or silanes.

Palladium-Catalyzed Cross-Coupling Reactions:

Phenyltrimethylgermane can participate in various palladium-catalyzed cross-coupling
reactions, such as analogues of the Stille, Suzuki, and Hiyama couplings, to form carbon-
carbon bonds. The reactivity of the germanium-carbon bond often requires activation, for
example, by fluoride ions or under specific basic conditions.
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Figure 1: Generalized catalytic cycle for the palladium-catalyzed cross-coupling of
phenyltrimethylgermane with an aryl halide/triflate.
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Analytical Characterization

The structural elucidation of phenyltrimethylgermane relies on a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the characterization of phenyltrimethylgermane. A
study on substituted aryltrimethylgermanes provides valuable data for the unsubstituted
compound.

IH NMR:

e The protons of the three methyl groups attached to the germanium atom are expected to
appear as a sharp singlet in the upfield region of the spectrum.

e The protons of the phenyl group will appear as multiplets in the aromatic region.
13C NMR:

e The carbons of the methyl groups will give a signal in the aliphatic region. The chemical shift
of these carbons shows a correlation with the electronic nature of the substituent on the
phenyl ring.

o The carbons of the phenyl ring will appear in the aromatic region, with the ipso-carbon (the
carbon directly attached to the germanium) showing a characteristic chemical shift.

3Ge NMR:

e The 73Ge nucleus is NMR active, and its chemical shift is sensitive to the electronic
environment around the germanium atom. The chemical shift of 73Ge in
aryltrimethylgermanes shows a strong correlation with Hammett sigma constants, indicating
a significant influence of the phenyl ring substituents on the germanium nucleus.

Table 2: Expected NMR Data for Phenyltrimethylgermane
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Expected Chemical

Nucleus . Multiplicity Notes
Shift (ppm)

H ~0.3 Singlet -Ge(CHs)3

70-75 Multiplet Phenyl protons

13C ~-2.0 Quartet -Ge(CHs)3

125 - 145 Singlets Phenyl carbons

] ] Sensitive to electronic
3Ge Varies Singlet
effects

Infrared (IR) Spectroscopy

The IR spectrum of phenyltrimethylgermane would be expected to show characteristic
absorption bands corresponding to the vibrations of its functional groups.

Expected IR Absorptions:

C-H stretching (aromatic): Above 3000 cm~1

C-H stretching (aliphatic, methyl): Below 3000 cm~1

C=C stretching (aromatic ring): ~1600-1450 cm~1

C-H bending (methyl): ~1450 cm~* and ~1380 cm~1

Ge-C stretching: In the fingerprint region, typically below 800 cm™2.

Mass Spectrometry (MS)

Mass spectrometry of phenyltrimethylgermane would show a molecular ion peak
corresponding to its molecular weight. The isotopic pattern of the molecular ion would be
characteristic of the presence of germanium, which has several naturally occurring isotopes.
Fragmentation patterns would likely involve the loss of methyl and phenyl groups.

Safety and Handling
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A specific Safety Data Sheet (SDS) for phenyltrimethylgermane is not readily available.
Therefore, it is imperative to handle this compound with the precautions appropriate for
organogermanium compounds. Based on the SDS for the related compound phenylgermane,
the following safety measures should be observed.

General Precautions:
o Handle in a well-ventilated area, preferably in a fume hood.
e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves (e.g., neoprene or nitrile rubber), and a lab coat.

o Keep away from heat, sparks, and open flames.

e Store in a cool, dry place in a tightly sealed container, preferably under an inert atmosphere.
Hazards:

o Organogermanium compounds can be flammable.

e May cause irritation to the skin, eyes, and respiratory tract.

e The toxicological properties have not been thoroughly investigated.

In case of exposure, seek immediate medical attention.

Conclusion

Phenyltrimethylgermane is a valuable organometallic reagent with emerging applications in
modern organic synthesis, particularly in the realm of selective cross-coupling reactions. While
some of its physical properties and safety data are not extensively documented, its synthesis
and reactivity are well-established within the principles of organometallic chemistry. This guide
provides a foundational understanding for researchers looking to explore the potential of this
and other organogermanium compounds in their work. Further experimental investigation is
encouraged to fully characterize its properties and expand its synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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